Cas no 1147996-34-6 (Fmoc-Ile-Ser(psi(Me,Me)pro)-OH)

• Product Name: Fmoc-Ile-Ser(psi(Me,Me)pro)-OH
• CAS No: 1147996-34-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• MDL: MFCD11974984
• CID: 2162779
• PubChem ID: 75534992
• Update Time: 2025-05-23

Fmoc-Ile-Ser(psi(Me,Me)pro)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Ile-L-Ser[PSI(Me,Me)Pro]-OH
• Fmoc-Ile-Ser(Psi(Me,Me)pro)-OH
• Fmoc-Ile-Ser(Psi(Me00Me)pro)-OH
• Fmoc-Ile-Ser(Psime,Mepro)-OH
• Fmoc-Ile-Ser[Psi(Me,Me)Pro]-OH
• (4S)-3-(Fmoc-Ile)-2,2-dimethyl-oxazolidine-4-carboxylic acid
• 6904AH
• (4S)-3-[(2S,3S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid
• Fmoc-L-Ile-L-Ser(Psi(Me,Me)pro)-OH
• CS-0133753
• (S)-3-(N-(9-Fluorenylmethyloxycarbonyl)-L-isoleucinyl)-2,2-dimethyloxazolidine-4-carboxylic acid
• AKOS025289425
• E70842
• AS-59380
• HY-P2410
• S-1147996-34-6
• MFCD11974984
• 1147996-34-6
• DA-53312
• (4S)-3-[(2S,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylpentanoyl]-2,2-dimethyl-1,3-oxazolidine-4-carboxylic acid
• Fmoc-Ile-Ser(psi(Me,Me)pro)-OH

• MDL： MFCD11974984
• Inchi： 1S/C27H32N2O6/c1-5-16(2)23(24(30)29-22(25(31)32)15-35-27(29,3)4)28-26(33)34-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-23H,5,14-15H2,1-4H3,(H,28,33)(H,31,32)/t16-,22-,23-/m0/s1
• InChI Key： KTHJSWOIIDYVSO-GMWOSMDTSA-N
• SMILES： O1C[C@@H](C(=O)O)N(C([C@H]([C@@H](C)CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1(C)C

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105
• XLogP3: 4.3

Experimental Properties

• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.2E-4 g/L) (25 ºC),

Additional information on Fmoc-Ile-Ser(psi(Me,Me)pro)-OH

Fmoc-Ile-Ser(psi(Me,Me)pro)-OH: A Comprehensive Overview

Fmoc-Ile-Ser(psi(Me,Me)pro)-OH (CAS No. 1147996-34-6) is a specialized peptide derivative that has garnered significant attention in the fields of peptide chemistry, drug discovery, and biochemistry. This compound is a modified tripeptide consisting of three amino acids: phenylalanine (Phe), isoleucine (Ile), and serine (Ser). The modification involves the use of a 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group on the phenylalanine residue and a psi(Me,Me)pro modification on the serine residue. The psi(Me,Me)pro designation indicates that the serine residue has been modified with two methyl groups on the psi carbon, effectively creating a proline-like structure. This modification enhances the stability and bioavailability of the peptide while maintaining its biological activity.

The CAS No. 1147996-34-6 is a unique identifier assigned to this compound by the Chemical Abstracts Service, ensuring its accurate identification in scientific literature and databases. The compound's structure has been extensively studied, and its synthesis involves advanced peptide coupling techniques, including the use of Fmoc chemistry for selective protection and deprotection during peptide assembly. The Fmoc group is particularly useful in solid-phase peptide synthesis (SPPS), as it provides excellent protection of the amino terminus while remaining stable under mild acidic conditions.

Recent advancements in peptide research have highlighted the potential of Fmoc-Ile-Ser(psi(Me,Me)pro)-OH as a lead compound for drug development. Its unique structure allows for enhanced membrane permeability and resistance to enzymatic degradation, making it an attractive candidate for therapeutic applications. For instance, studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and apoptosis, suggesting its potential use in treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

In addition to its therapeutic potential, Fmoc-Ile-Ser(psi(Me,Me)pro)-OH has been utilized as a tool in structural biology to study peptide-protein interactions. Its rigid structure due to the psi(Me,Me)pro modification enables precise conformational control, which is critical for understanding molecular recognition events at the atomic level. This has led to insights into how peptides can be engineered to bind specific protein targets with high affinity and specificity.

The synthesis of Fmoc-Ile-Ser(psi(Me,Me)pro)-OH involves multiple steps, including amino acid activation, peptide coupling, and deprotection. The use of Fmoc chemistry ensures high yields and purity during the synthesis process. Furthermore, the compound's stability under physiological conditions makes it suitable for in vivo studies. Recent studies have employed this compound in preclinical models to evaluate its pharmacokinetic properties and toxicity profile.

From an analytical standpoint, Fmoc-Ile-Ser(psi(Me,Me)pro)-OH has been characterized using advanced techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography. These methods have provided detailed insights into its three-dimensional structure and dynamic behavior in solution. Such information is invaluable for optimizing its therapeutic potential and understanding its mechanism of action at a molecular level.

In conclusion, Fmoc-Ile-Ser(psi(Me,Me)pro)-OH (CAS No. 1147996-34-6) represents a significant advancement in peptide chemistry with promising applications in drug discovery and biochemical research. Its unique modifications endow it with desirable pharmacological properties, making it a valuable tool for exploring complex biological systems and developing novel therapeutics.